1-(3,5-Dimethylphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one

• IUPAC Name: 1-(3,5-dimethylphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• InChI: InChI=1S/C15H17N3O2/c1-9-4-10(2)6-13(5-9)18-8-12(7-14(18)19)15-16-11(3)17-20-15/h4-6,12H,7-8H2,1-3H3
• InChI Key: LLENNKAYYAMVNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2CC(CC2=O)C3=NC(=NO3)C)C
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol

Description

1-(3,5-Dimethylphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one, also known as DMPO, is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. DMPO is a pyrrolidine derivative that exhibits unique properties, making it a promising candidate for use in pharmaceuticals, agrochemicals, and materials science.

Mechanism of Action

The mechanism of action of 1-(3,5-Dimethylphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one is not fully understood, but it is believed to act through the scavenging of free radicals and the inhibition of reactive oxygen species. 1-(3,5-Dimethylphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one has been shown to possess a high affinity for free radicals, making it an effective antioxidant and anti-inflammatory agent.
Biochemical and Physiological Effects:
1-(3,5-Dimethylphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one has been shown to possess a range of biochemical and physiological effects, including antioxidant and anti-inflammatory properties, as well as herbicidal and fungicidal properties. 1-(3,5-Dimethylphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one has also been shown to possess unique optical and electronic properties, making it a potential candidate for use in electronic devices and sensors.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3,5-Dimethylphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one in lab experiments include its high yield, purity, and efficiency in synthesis, as well as its unique properties that make it a promising candidate for various applications. The limitations of using 1-(3,5-Dimethylphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for 1-(3,5-Dimethylphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one research, including:
1. Further investigation into the mechanism of action of 1-(3,5-Dimethylphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one to fully understand its potential applications in various fields.
2. Development of new synthesis methods to improve yield, purity, and efficiency.
3. Exploration of 1-(3,5-Dimethylphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one's potential as a treatment for various diseases, including cancer, Alzheimer's, and Parkinson's.
4. Investigation of 1-(3,5-Dimethylphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one's potential as a crop protection agent.
5. Exploration of 1-(3,5-Dimethylphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one's potential as a material for electronic devices and sensors.
In conclusion, 1-(3,5-Dimethylphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. 1-(3,5-Dimethylphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one possesses unique properties that make it a promising candidate for use in pharmaceuticals, agrochemicals, and materials science. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

1-(3,5-Dimethylphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one can be synthesized through a multi-step process involving the reaction of 3,5-dimethylphenyl hydrazine with ethyl acetoacetate, followed by cyclization and oxidation to yield the final product. The synthesis of 1-(3,5-Dimethylphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one has been optimized to improve yield, purity, and efficiency, making it a viable option for large-scale production.

Scientific Research Applications

1-(3,5-Dimethylphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one has been extensively studied for its potential applications in various fields. In pharmaceuticals, 1-(3,5-Dimethylphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one has been shown to possess antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases such as cancer, Alzheimer's, and Parkinson's. In agrochemicals, 1-(3,5-Dimethylphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one has been shown to possess herbicidal and fungicidal properties, making it a potential candidate for use in crop protection. In materials science, 1-(3,5-Dimethylphenyl)-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one has been shown to possess unique optical and electronic properties, making it a potential candidate for use in electronic devices and sensors.